Cas no 2680857-49-0 (3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680857-49-0
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 5654092
• PubChem ID: 165910587
• Update Time: 2025-05-22

3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680857-49-0
• EN300-28280175
• 3-ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid
• 3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C11H6F3NO3/c1-2-6-3-7(9(16)17)5-8(4-6)15-10(18)11(12,13)14/h1,3-5H,(H,15,18)(H,16,17)
• InChI Key： ZULSSFYOKXJPLI-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C#C)C=C(C(=O)O)C=1)=O)(F)F

Computed Properties

• Exact Mass: 257.02997754g/mol
• Monoisotopic Mass: 257.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid

3-Ethynyl-5-(2,2,2-Trifluoroacetamido)Benzoic Acid: A Comprehensive Overview

3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid, identified by the CAS number 2680857-49-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an ethynyl group at the 3-position and a trifluoroacetamido group at the 5-position of a benzoic acid scaffold. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid involves a series of carefully designed organic reactions. The benzoic acid core serves as the foundation, with the ethynyl group being introduced via a Sonogashira coupling reaction or other alkyne-forming methodologies. The trifluoroacetamido group is typically introduced through nucleophilic substitution or acylation reactions. These steps are optimized to ensure high yields and purity, which are critical for subsequent applications in research and development.

Recent studies have highlighted the potential of 3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid in drug discovery efforts. The trifluoroacetamido group is known to enhance bioavailability and stability in biological systems due to its electron-withdrawing nature and resistance to hydrolysis. Additionally, the ethynyl group provides opportunities for further functionalization through click chemistry or other alkyne-based reactions. These properties make the compound an attractive candidate for designing novel therapeutic agents targeting various disease states.

In terms of biological activity, preliminary assays have demonstrated that 3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid exhibits moderate inhibitory effects on certain enzymes and receptors associated with inflammation and cancer. For instance, recent research has shown that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. Furthermore, its ability to interact with histone deacetylases (HDACs) suggests potential applications in epigenetic therapy.

The structural versatility of 3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid also makes it a valuable building block in materials science. Its aromatic ring and substituents can be incorporated into advanced materials such as organic semiconductors or stimuli-responsive polymers. Recent advancements in this area have explored the use of this compound as a precursor for self-assembled monolayers (SAMs), which find applications in sensors and electronic devices.

In conclusion, 3-Ethynyl-5-(2,2,2-trifluoroacetamido)benzoic acid, with its unique chemical structure and diverse functional groups, represents a promising compound for both academic research and industrial applications. Its role in drug discovery and materials science underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various scientific domains.